Cas no 852135-16-1 (N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide)

N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide is a structurally complex heterocyclic compound featuring an imidazothiazole core with acetamidophenyl and methoxyphenyl substituents. This molecule exhibits potential as a biologically active scaffold due to its fused bicyclic system and functional group diversity, which may confer selective binding properties. The presence of the methoxy and acetamido groups enhances solubility and bioavailability, while the imidazothiazole moiety contributes to its stability and reactivity. Its well-defined structure makes it suitable for applications in medicinal chemistry research, particularly as a lead compound for targeting specific enzymatic or receptor interactions. The compound's synthetic versatility allows for further derivatization to optimize pharmacological properties.

N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide structure

852135-16-1 structure

Product Name:N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide

CAS No:852135-16-1

MF:C₂₂H₂₀N₄O₃S

MW:420.484203338623

CID:5557000

Update Time:2025-06-11

N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- Imidazo[2,1-b]thiazole-2-carboxamide, N-[4-(acetylamino)phenyl]-6-(4-methoxyphenyl)-3-methyl-
- N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide
- Inchi： 1S/C22H20N4O3S/c1-13-20(21(28)24-17-8-6-16(7-9-17)23-14(2)27)30-22-25-19(12-26(13)22)15-4-10-18(29-3)11-5-15/h4-12H,1-3H3,(H,23,27)(H,24,28)
- InChI Key： ZDUMYHWBSZGGHW-UHFFFAOYSA-N
- SMILES： S1C(C(NC2=CC=C(NC(C)=O)C=C2)=O)=C(C)N2C=C(C3=CC=C(OC)C=C3)N=C12

N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0650-0323-2μmol	N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852135-16-1	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F0650-0323-5μmol	N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852135-16-1	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F0650-0323-10μmol	N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852135-16-1	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F0650-0323-20μmol	N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852135-16-1	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F0650-0323-1mg	N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852135-16-1	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F0650-0323-2mg	N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852135-16-1	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F0650-0323-3mg	N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852135-16-1	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F0650-0323-4mg	N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852135-16-1	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F0650-0323-5mg	N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852135-16-1	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F0650-0323-10mg	N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852135-16-1	90%+	10mg	$79.0	2023-07-05

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Additional information on N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide

Recent Advances in the Study of N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS: 852135-16-1)

The compound N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS: 852135-16-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its imidazothiazole core, has shown promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

One of the key findings in recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for p38α MAP kinase, a critical mediator of inflammatory responses. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the kinase's ATP-binding site, providing a structural basis for its inhibitory activity. These findings suggest potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. A preclinical study conducted in 2024 reported favorable oral bioavailability and metabolic stability in rodent models. The compound demonstrated a half-life of approximately 8 hours in plasma, with good tissue distribution, particularly in organs associated with inflammatory conditions. These characteristics make it a promising candidate for further drug development, though additional studies are needed to assess its safety profile and potential off-target effects.

Synthetic approaches to this compound have also seen advancements. A novel three-component reaction developed in 2023 offers a more efficient route to the imidazothiazole scaffold, reducing the number of synthetic steps from seven to three while maintaining high yield (78%) and purity. This methodological improvement could facilitate larger-scale production for both research and potential clinical applications. The synthetic protocol has been detailed in a recent publication in Organic Process Research & Development, highlighting its scalability and cost-effectiveness.

Looking forward, researchers are exploring structural modifications of this compound to enhance its potency and selectivity. Computational modeling studies predict that substitutions at the 4-position of the methoxyphenyl ring could improve binding affinity while maintaining favorable drug-like properties. Several analogs are currently undergoing in vitro screening, with preliminary results expected in late 2024. These developments position N-(4-acetamidophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide as a valuable lead compound in the search for novel anti-inflammatory therapeutics.